N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-methyl-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C13H18N2O4S2/c1-14-21(17,18)10-3-4-12(20-2)11(9-10)13(16)15-5-7-19-8-6-15/h3-4,9,14H,5-8H2,1-2H3
• InChI Key: YVZFNIOXEFAZQR-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)SC)C(=O)N2CCOCC2
• Molecular Formula: C13H18N2O4S2
• Molecular Weight: 330.4 g/mol

Description

N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as MM-102, is a sulfonamide compound that has been extensively studied for its potential therapeutic applications. MM-102 has been found to have a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide works by inhibiting the activity of the PI3K pathway, which is involved in various cellular processes, including cell growth, proliferation, and survival. By inhibiting this pathway, N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide can induce apoptosis (programmed cell death) in cancer cells, thereby reducing tumor growth.
Biochemical and Physiological Effects:
N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and enhance the efficacy of other cancer treatments. N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide for lab experiments is its unique mechanism of action, which makes it a promising candidate for the treatment of various diseases. However, one limitation of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is that it can be difficult to synthesize and purify, which can make it challenging to obtain large quantities for experiments.

Future Directions

There are several future directions for research on N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide. One area of interest is the development of more efficient synthesis methods for N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, which could make it more accessible for research and clinical applications. Another area of interest is the investigation of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in combination with other cancer treatments, such as immunotherapy. Additionally, further research is needed to explore the potential therapeutic applications of N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in other diseases, such as autoimmune disorders.

Scientific Research Applications

N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to inhibit the activity of the phosphoinositide 3-kinase (PI3K) pathway, which is frequently dysregulated in cancer cells. N-methyl-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has also been found to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.